Cas no 1307550-01-1 ((S)-2-Amino-N-methyl-N-pyridin-2-ylmethyl-propionamide)

• Product Name: (S)-2-Amino-N-methyl-N-pyridin-2-ylmethyl-propionamide
• CAS No: 1307550-01-1
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 2165800
• Update Time: 2025-05-23

(S)-2-Amino-N-methyl-N-pyridin-2-ylmethyl-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-methyl-n-pyridin-2-ylmethyl-propionamide
• (S)-2-Amino-N-methyl-N-(pyridin-2-ylmethyl)propanamide
• AM91790
• (S)-2-Amino-N-methyl-N-pyridin-2-ylmethylpropanamide
• (S)-2-Amino-N-methyl-N-pyridin-2-ylmethyl-propionamide

• Inchi： 1S/C10H15N3O/c1-8(11)10(14)13(2)7-9-5-3-4-6-12-9/h3-6,8H,7,11H2,1-2H3/t8-/m0/s1
• InChI Key： RFXWWNKSCMBYCM-QMMMGPOBSA-N
• SMILES： O=C([C@H](C)N)N(C)CC1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Topological Polar Surface Area: 59.2

Additional information on (S)-2-Amino-N-methyl-N-pyridin-2-ylmethyl-propionamide

Chemical Profile of (S)-2-Amino-N-methyl-N-pyridin-2-ylmethyl-propionamide (CAS No. 1307550-01-1)

The compound (S)-2-Amino-N-methyl-N-pyridin-2-ylmethyl-propionamide (CAS No. 1307550-01-1) is a significant molecule in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound belongs to the class of pyridine derivatives, which have been extensively studied for their potential biological activities. The stereochemistry of the compound, specifically the (S) configuration, plays a crucial role in determining its interaction with biological targets, making it a subject of great interest in drug design and development.

The molecular structure of (S)-2-Amino-N-methyl-N-pyridin-2-ylmethyl-propionamide consists of a pyridine ring substituted with an amino group at the 2-position, a methyl group at the 2-position of the pyridine ring, and an N-methylpropionamide moiety. This arrangement contributes to its versatility in terms of chemical reactivity and biological activity. The presence of the amino and amide groups makes it a potential candidate for further derivatization, allowing chemists to explore new analogs with enhanced pharmacological properties.

In recent years, there has been a growing interest in the development of novel therapeutic agents based on pyridine derivatives due to their broad spectrum of biological activities. Studies have shown that compounds containing the pyridine scaffold exhibit various pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in (S)-2-Amino-N-methyl-N-pyridin-2-ylmethyl-propionamide suggests that it may interact with biological targets in a manner similar to other pyridine-based drugs.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Pyridine derivatives have been implicated in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The structural features of (S)-2-Amino-N-methyl-N-pyridin-2-ylmethyl-propionamide suggest that it could potentially interact with receptors or enzymes involved in these pathways, offering a new avenue for therapeutic intervention. Preliminary research has indicated that this compound may exhibit properties similar to those of known dopaminergic agents, making it a promising candidate for further investigation.

Another area where this compound shows promise is in the field of oncology. Cancer research has increasingly focused on targeting specific molecular pathways that are dysregulated in tumor cells. The pyridine moiety in (S)-2-Amino-N-methyl-N-pyridin-2-ylmethyl-propionamide provides a scaffold that can be modified to enhance binding affinity to various cancer-related targets. Recent studies have demonstrated that pyridine-based compounds can inhibit key enzymes involved in cell proliferation and survival, making them effective candidates for anticancer therapy. The stereochemical configuration at the chiral center also plays a critical role in determining the efficacy and selectivity of these compounds.

The synthesis of (S)-2-Amino-N-methyl-N-pyridin-2-ylmethyl-propionamide is another area of interest for synthetic chemists. The development of efficient synthetic routes allows for the scalable production of this compound, which is essential for both preclinical and clinical studies. Advances in asymmetric synthesis have enabled the preparation of enantiomerically pure forms of this molecule, ensuring that its biological activity is not influenced by impurities from other stereoisomers.

In conclusion, (S)-2-Amino-N-methyl-N-pyridin-2-ylmethyl-propionamide (CAS No. 1307550-01-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its application in treating neurological disorders and cancer makes it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.